Cas no 1784460-16-7 (4-(propan-2-yl)phenyl sulfamate)

• Product Name: 4-(propan-2-yl)phenyl sulfamate
• CAS No: 1784460-16-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5820533
• PubChem ID: 59403238
• Update Time: 2025-06-15

4-(propan-2-yl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)phenyl sulfamate
• SCHEMBL10172545
• 1784460-16-7
• EN300-1992943

• Inchi： 1S/C9H13NO3S/c1-7(2)8-3-5-9(6-4-8)13-14(10,11)12/h3-7H,1-2H3,(H2,10,11,12)
• InChI Key： OGVUGJHIYWAHEO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-(propan-2-yl)phenyl sulfamate

Introduction to 4-(propan-2-yl)phenyl sulfamate (CAS No. 1784460-16-7)

4-(propan-2-yl)phenyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 1784460-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfamate class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural motif of 4-(propan-2-yl)phenyl sulfamate incorporates a phenyl ring substituted with a propyl group at the para position and a sulfamate functional group at the meta position, which contributes to its unique chemical properties and biological interactions.

The sulfamate group (-SO₂NH₂) is a key feature of this compound, as it introduces both electrophilic and nucleophilic sites that can participate in various chemical reactions, including hydrogen bonding, coordination with metal ions, and interactions with biological targets. The propyl substituent at the para position of the phenyl ring enhances the lipophilicity of the molecule, potentially improving its solubility and membrane permeability, which are critical factors for drug bioavailability and pharmacokinetics.

In recent years, there has been growing interest in sulfamate derivatives as pharmacological agents due to their ability to modulate a wide range of biological pathways. For instance, sulfamates have been shown to exhibit inhibitory effects on enzymes such as carbonic anhydrase, which is relevant in treating conditions like glaucoma and altitude sickness. Additionally, sulfamate-containing compounds have demonstrated anti-inflammatory, antimicrobial, and anticancer properties in preclinical studies. The specific structure of 4-(propan-2-yl)phenyl sulfamate may confer unique advantages in these applications, particularly in terms of target specificity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 4-(propan-2-yl)phenyl sulfamate more effectively. By leveraging high-throughput virtual screening (HTVS) and molecular dynamics simulations, scientists have been able to identify novel binding modes and interaction sites between this compound and potential biological targets. These studies suggest that 4-(propan-2-yl)phenyl sulfamate may interact with proteins involved in signal transduction, enzyme regulation, and cellular metabolism, making it a promising candidate for further development.

The synthesis of 4-(propan-2-yl)phenyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the propyl group via Friedel-Crafts alkylation followed by nucleophilic substitution to install the sulfamate group. Advances in green chemistry principles have also influenced the synthesis of this compound, with efforts focused on minimizing waste generation and improving energy efficiency. For example, catalytic methods using transition metals have been explored to enhance reaction efficiency and selectivity.

In the context of drug discovery, 4-(propan-2-yl)phenyl sulfamate has been investigated for its potential as an intermediate in the development of novel therapeutics. Its structural features make it amenable to further derivatization, allowing chemists to modify specific regions while retaining key pharmacophoric elements. This flexibility has led to the synthesis of a library of analogs that are being evaluated for their biological activity. Preliminary results from these studies indicate that certain derivatives exhibit enhanced potency and reduced toxicity compared to parent compounds.

The pharmacokinetic profile of 4-(propan-2-yl)phenyl sulfamate is another critical aspect that has been studied extensively. Researchers have employed techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and chromatography to characterize its metabolic pathways and excretion routes. These studies have revealed that 4-(propan-2-yl)phenyl sulfamate undergoes biotransformation primarily via cytochrome P450-mediated oxidation and glucuronidation, which influences its half-life and systemic availability.

One of the most exciting areas of research involving 4-(propan-2-yl)phenyl sulfamate is its potential application in targeted therapy for cancer. Preclinical studies have demonstrated that sulfamate derivatives can inhibit key enzymes involved in tumor growth and progression. For example, compounds similar to 4-(propan-2-yl)phenyl sulfamate have shown promise in disrupting signaling pathways such as PI3K/Akt and MAPK/ERK, which are commonly dysregulated in various cancers. Further investigation into the mechanism of action is warranted to fully understand its therapeutic potential.

Another emerging application of 4-(propan-2-yl)phenyl sulfamate is in the treatment of neurological disorders. The ability of this compound to cross the blood-brain barrier makes it an attractive candidate for addressing central nervous system (CNS) diseases such as Alzheimer's disease and Parkinson's disease. Research suggests that sulfamates may modulate neurotransmitter release and receptor activity, potentially leading to novel therapeutic strategies for these debilitating conditions.

The safety profile of 4-(propan-2-yl)phenyl sulfamate is also a focus area for researchers seeking to translate preclinical findings into clinical applications. Toxicological studies have been conducted using cell culture models and animal models to assess acute toxicity, chronic exposure effects, and potential side effects. These studies aim to establish safe dosage ranges and identify any long-term risks associated with exposure to this compound.

As research continues to evolve, new methodologies are being developed to enhance our understanding of 4-(propan-2-yl)phenyl sulfamate's properties and applications. Techniques such as single-crystal X-ray diffraction provide detailed insights into its molecular structure, while biophysical methods like surface plasmon resonance (SPR) allow for real-time monitoring of protein-ligand interactions. These advancements are crucial for optimizing drug design pipelines and accelerating the discovery process.

The role of computational tools cannot be overstated in modern drug discovery efforts involving compounds like 4-(propan-2-yl)phenyl sulfamate. Machine learning algorithms are being trained on large datasets containing structural information, biological activity data, and physicochemical properties to predict new drug candidates more efficiently than traditional methods alone could achieve. These computational approaches complement experimental work by providing rapid screening capabilities across vast chemical spaces.

In conclusion,4-(propan - 2 - yl ) phen yl sul fate m ate ( CAS N o . 1 7 8 4 4 6 0 - 1 6 - 7 ) represents an intriguing compound with significant potential across multiple therapeutic areas including oncology,neurology,and inflammatory diseases . Its unique structural features , combined with promising preclinical results , make it a valuable asset in pharmaceutical research . As scientific understanding progresses , further exploration into its mechanisms , synthetic pathways , pharmacokinetics ,and clinical applications will undoubtedly continue shaping its role in medicine . p >